Cas no 5367-62-4 (4-(1-azepanyl)-3-nitroaniline)

• Product Name: 4-(1-azepanyl)-3-nitroaniline
• CAS No: 5367-62-4
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 1583024
• PubChem ID: 26597678
• Update Time: 2025-04-21

4-(1-azepanyl)-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-(1-Azepanyl)-3-nitroaniline
• Thiamin tetrahydrofurfuryl disulfide hydrochloride
• N-(4-Amino-2-methylpyrimidin-5-ylmethyl)-N-{4-hydroxy-1-methyl-2-[(RS)-tetrahydrofuran-2-ylmethyldisulfanyl]but-1-en-1-y
• N-(4-amino-2-nitrophenyl)azepan
• Formamide, N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-N-[4-hydroxy-1-methyl-2-[[(tetrahydro-2-furanyl)methyl]dithio]-1-butenyl]-, monohydrochloride
• N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-{4-hydroxy-1-methyl-2-[(tetrahydrofurfuryl)dithio]but-1-en-1-yl}formamide monohydrochloride
• Formamide, N-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-N-[4-hydroxy-1-methyl-2-[(tetrahydrofurfuryl)dithio]-1-butenyl]-, monohydrochloride (8CI)
• 4-hexahydroazepin-1-yl-3-nitro-aniline
• Thiamine tetrahydrofurfuryl disulfide hydrochloride
• N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-[4-hydroxy-1-methyl-2-[(tetrahydrofurfuryl)dithio]but-1-en-1-yl]formamide monohydrochloride
• 4-&lt
• 1.6-Hexamethylen-imino&gt
• -3-nitro-anilin
• TTFD hydrochloride
• 4-(Homopiperidin-1-yl)-3-nitroaniline
• 4-Azepan-1-yl-3-nitroaniline
• N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-{4-hydroxy-1-methyl-2-[(tetrahydrofurfu
• 5367-62-4
• SB80904
• MFCD09038317
• 4-(azepan-1-yl)-3-nitroaniline
• SCHEMBL7805734
• AKOS015854197
• 4-(1-azepanyl)-3-nitroaniline

• MDL： MFCD09038317
• Inchi： 1S/C12H17N3O2/c13-10-5-6-11(12(9-10)15(16)17)14-7-3-1-2-4-8-14/h5-6,9H,1-4,7-8,13H2
• InChI Key： AXCMPAWDTLJSBP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1N1CCCCCC1)N)=O

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Melting Point: 74-75

4-(1-azepanyl)-3-nitroaniline Security Information

• Hazard Statement： Irritant